Cas no 56674-48-7 (2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid)
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(5-methyl-3-isoxazolyl)oxy]- (9CI)
- (5-METHYL-ISOXAZOL-3-YLOXY)-ACETIC ACID
- 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid
-
- MDL: MFCD06655570
- Inchi: 1S/C6H7NO4/c1-4-2-5(7-11-4)10-3-6(8)9/h2H,3H2,1H3,(H,8,9)
- InChI Key: GAMRWZRZSQLJTA-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=C(C)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390502-1g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM390502-5g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM390502-10g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95%+ | 10g |
$*** | 2023-03-29 | |
| TRC | B498138-10mg |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498138-50mg |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B498138-100mg |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-12929-0.05g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95% | 0.05g |
$135.0 | 2023-02-09 | |
| Enamine | EN300-12929-0.1g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95% | 0.1g |
$202.0 | 2023-02-09 | |
| Enamine | EN300-12929-0.25g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95% | 0.25g |
$288.0 | 2023-02-09 | |
| Enamine | EN300-12929-0.5g |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid |
56674-48-7 | 95% | 0.5g |
$480.0 | 2023-02-09 |
2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid
Recent Advances in the Study of 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid (CAS: 56674-48-7)
The compound 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid (CAS: 56674-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole ring and acetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.
One of the key areas of interest is the compound's role as a building block for more complex molecules. Researchers have successfully utilized 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid in the synthesis of novel heterocyclic compounds with enhanced pharmacological properties. Its structural features make it an attractive candidate for the development of new anti-inflammatory and antimicrobial agents. Recent publications highlight its efficacy in inhibiting specific enzymatic pathways, which could pave the way for targeted therapies.
In addition to its synthetic utility, the biological activity of 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid has been extensively studied. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate inflammatory responses in vitro, suggesting potential applications in treating chronic inflammatory diseases. The compound's mechanism of action appears to involve the inhibition of key signaling molecules, such as NF-κB, which play a central role in inflammation.
Another significant development is the exploration of this compound's role in agrochemical research. Preliminary studies indicate that derivatives of 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid exhibit herbicidal and fungicidal activities, making them potential candidates for sustainable agricultural solutions. Researchers are particularly interested in its low environmental persistence and high selectivity, which could address some of the challenges associated with conventional agrochemicals.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its safety profile. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid (CAS: 56674-48-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemicals, underscore its potential to address pressing challenges in healthcare and agriculture. Future studies will likely focus on expanding its therapeutic scope and improving its efficacy and safety profiles.
56674-48-7 (2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)